N-(4-chlorophenyl)-N'-(2-hydroxyethyl)urea

• IUPAC Name: 1-(4-chlorophenyl)-3-(2-hydroxyethyl)urea
• InChI: InChI=1S/C9H11ClN2O2/c10-7-1-3-8(4-2-7)12-9(14)11-5-6-13/h1-4,13H,5-6H2,(H2,11,12,14)
• InChI Key: QEZHKMSSOWUPSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NCCO)Cl
• Molecular Formula: C9H11ClN2O2
• DSSTOX Substance ID: DTXSID501324303
• Molecular Weight: 214.65 g/mol
• Solubility: 29 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 66671-20-3

Description

Synthesis Analysis

The synthesis of N-(4-chlorophenyl)-N'-(2-hydroxyethyl)urea involves hydrolysis of p-chlorophenyl isocyanate in a process that yields a high purity product. For instance, a method described involves dissolving p-chlorophenyl isocyanate in acetone, followed by dropwise addition of water with constant stirring, and refluxing the mixture. This approach achieves a white crystalline product with a yield of 93% (Zhu Hui, 2007).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives have been studied through various analytical techniques, including elemental analysis, 1H NMR, and IR spectra. These studies provide detailed insights into the structural aspects of the compound and its synthesized derivatives (Xue Si-jia, 2009).

Chemical Reactions and Properties

Chemical reactions involving this compound have been explored, such as its use in N-chlorination of various compounds. An efficient reagent for this purpose has been demonstrated to facilitate rapid transformations under mild conditions with quantitative yields, showcasing its chemical reactivity and utility in synthetic chemistry (M. Sathe et al., 2007).

Physical Properties Analysis

Studies on the physical properties of this compound and related compounds focus on their crystalline structure and conformation within the solid state. These investigations are crucial for understanding the material's stability, solubility, and potential applications in various fields (Li et al., 2006).

Chemical Properties Analysis

The chemical properties of this compound, including its reactivity with other chemical agents and its behavior under different conditions, have been the subject of research. This includes studies on its role in the synthesis of other chemical entities and its interactions in chemical reactions, highlighting its versatility and importance in organic chemistry (Kishore Thalluri et al., 2014).